Cas no 1396766-89-4 (N-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzenesulfonamide)

• Product Name: N-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzenesulfonamide
• CAS No: 1396766-89-4
• MF: C₁₈H₁₉N₃O₃S₂
• MW: 389.491761445999
• CID: 6339166
• PubChem ID: 71792146
• Update Time: 2025-10-28

N-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzenesulfonamide
• N-{1-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzenesulfonamide
• AKOS024542176
• 1396766-89-4
• F6240-5185
• N-[1-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzenesulfonamide
• VU0539508-1
• N-(1-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzenesulfonamide

• Inchi： 1S/C18H19N3O3S2/c22-26(23,15-7-3-1-4-8-15)21-18(10-5-2-6-11-18)17-19-16(20-24-17)14-9-12-25-13-14/h1,3-4,7-9,12-13,21H,2,5-6,10-11H2
• InChI Key： UKGBLKOLUKBHSJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1(C2=NC(C3=CSC=C3)=NO2)CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 389.08678382g/mol
• Monoisotopic Mass: 389.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 122Ų

Additional information on N-{1-3-(thiophen-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzenesulfonamide

N-{1-3-(Thiophen-3-yl)-1,2,4-Oxadiazol-5-ylcyclohexyl}benzenesulfonamide: A Comprehensive Overview

N-{1-3-(Thiophen-3-yl)-1,2,4-Oxadiazol-5-ylcyclohexyl}benzenesulfonamide is a highly specialized chemical compound with the CAS number 1396766-89-4. This compound is of significant interest in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. The molecule combines a benzenesulfonamide group with a cyclohexyl moiety substituted by a 1,2,4-oxadiazole ring containing a thiophene substituent. This combination makes it a versatile compound with promising potential in various research and industrial applications.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. The presence of the thiophene ring introduces unique electronic properties to the molecule, enhancing its stability and reactivity under specific conditions. Recent studies have highlighted the importance of thiophene-containing compounds in drug design and materials science due to their ability to act as electron-deficient aromatic systems.

One of the most notable features of N-{1-3-(Thiophen-3-yl)-1,2,4-Oxadiazol-5-ylcyclohexyl}benzenesulfonamide is its ability to form stable complexes with metal ions. This property has led to its exploration in the development of coordination polymers and metal-organic frameworks (MOFs). Researchers have demonstrated that the oxadiazole ring can act as a coordinating unit, enabling the formation of highly ordered structures with potential applications in gas storage and catalysis.

In addition to its coordination properties, this compound has shown promise in biological systems. Studies have indicated that it exhibits moderate inhibitory activity against certain enzymes, making it a potential candidate for drug development. The sulfonamide group is known for its ability to interact with biological targets, and its presence in this compound further enhances its bioactivity.

The structural versatility of N-{1-3-(Thiophen-3-yl)-1,2,4-Oxadiazol-5-ylcyclohexyl}benzenesulfonamide also makes it an attractive candidate for use in advanced materials. Its ability to form self-assembled monolayers (SAMs) has been explored for applications in surface modification and nanotechnology. The thiophene moiety contributes to the molecule's π-conjugation system, which is crucial for electronic communication in such materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the oxadiazole ring plays a critical role in modulating the electronic properties of the molecule. These findings have implications for its use in organic electronics and optoelectronic devices.

In conclusion, N-{1-3-(Thiophen-3-yl)-1,2,4-Oxadiazol-5-ylcyclohexyl}benzenesulfonamide is a multifaceted compound with a wide range of potential applications. Its unique combination of functional groups makes it an invaluable tool for researchers in various disciplines. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to both academic research and industrial innovation.